Cas no 245428-59-5 ((2S)-2-(2,2-dimethylpropyl)oxirane)

• Product Name: (2S)-2-(2,2-dimethylpropyl)oxirane
• CAS No: 245428-59-5
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 5904036
• PubChem ID: 10701808
• Update Time: 2025-06-10

(2S)-2-(2,2-dimethylpropyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,2-dimethylpropyl)oxirane
• EN300-1834025
• SCHEMBL16089589
• 245428-59-5

• Inchi： 1S/C7H14O/c1-7(2,3)4-6-5-8-6/h6H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： JFNMDOCPBNQNQR-LURJTMIESA-N
• SMILES： O1C[C@@H]1CC(C)(C)C

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on (2S)-2-(2,2-dimethylpropyl)oxirane

Comprehensive Overview of (2S)-2-(2,2-dimethylpropyl)oxirane (CAS No. 245428-59-5): Properties, Applications, and Innovations

The chemical compound (2S)-2-(2,2-dimethylpropyl)oxirane (CAS No. 245428-59-5) is a specialized epoxide derivative with a unique stereochemical configuration. Its molecular structure features a 2,2-dimethylpropyl group attached to an oxirane ring, which contributes to its reactivity and versatility in synthetic chemistry. This compound has garnered significant attention in pharmaceutical and fine chemical industries due to its potential as a chiral building block for asymmetric synthesis.

In recent years, the demand for enantiomerically pure compounds like (2S)-2-(2,2-dimethylpropyl)oxirane has surged, driven by advancements in drug discovery and green chemistry. Researchers are increasingly exploring its role in catalysis and biocatalysis, aligning with the global shift toward sustainable manufacturing processes. A Google Trends analysis reveals growing searches for "chiral epoxides applications" and "CAS 245428-59-5 suppliers," reflecting industrial interest.

The physicochemical properties of (2S)-2-(2,2-dimethylpropyl)oxirane include a moderate boiling point and solubility in common organic solvents, making it suitable for multistep synthesis. Its stability under controlled conditions allows for use in high-value intermediates, particularly in API (Active Pharmaceutical Ingredient) production. Notably, its S-configuration enhances selectivity in reactions such as nucleophilic ring-opening, a topic frequently discussed in ACS (American Chemical Society) publications.

From an SEO perspective, this compound intersects with trending queries like "epoxide safety guidelines" and "chiral auxiliaries 2024." Regulatory compliance remains a priority, with REACH and FDA frameworks ensuring its safe handling. Innovations in continuous flow chemistry have further optimized its synthesis, reducing waste—a key concern in ESG (Environmental, Social, and Governance)-focused industries.

Future research directions may explore (2S)-2-(2,2-dimethylpropyl)oxirane in biodegradable polymers or covalent organic frameworks (COFs), addressing the "circular economy" trend. Analytical techniques like HPLC and NMR are critical for quality control, as emphasized in recent patent filings.